Cas no 886500-80-7 (3-(TRIFLUOROMETHOXY)BENZAMIDOXIME)

• Product Name: 3-(TRIFLUOROMETHOXY)BENZAMIDOXIME
• CAS No: 886500-80-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD06660166
• CID: 993291
• PubChem ID: 17750780
• Update Time: 2025-06-08

3-(TRIFLUOROMETHOXY)BENZAMIDOXIME Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHOXY)BENZAMIDOXIME
• N'-hydroxy-3-(trifluoromethoxy)benzenecarboximidamide
• (hydroxyimino)[3-(trifluoromethoxy)phenyl]methylamine
• JRD-1533
• AS-5092
• MFCD06660166
• SCHEMBL1580873
• (Z)-N'-hydroxy-3-(trifluoromethoxy)benzene-1-carboximidamide
• AKOS015853126
• DTXSID10590689
• N'-Hydroxy-3-(trifluoromethoxy)benzene-1-carboximidamide
• 886500-80-7
• A861600

• MDL： MFCD06660166
• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)15-6-3-1-2-5(4-6)7(12)13-14/h1-4,14H,(H2,12,13)
• InChI Key： GDEBBTWHSBXNJB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(/C(=N/O)/N)=C1)(F)F

Computed Properties

• Exact Mass: 220.04600
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.84000
• LogP: 2.38000

3-(TRIFLUOROMETHOXY)BENZAMIDOXIME Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(TRIFLUOROMETHOXY)BENZAMIDOXIME

Comprehensive Overview of 3-(Trifluoromethoxy)benzamidoxime (CAS No. 886500-80-7): Properties, Applications, and Research Insights

3-(Trifluoromethoxy)benzamidoxime (CAS No. 886500-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both the trifluoromethoxy (-OCF₃) and amidoxime (-C(=NOH)NH₂) functional groups makes it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like 3-(Trifluoromethoxy)benzamidoxime has surged, driven by their enhanced metabolic stability and bioavailability—key factors in modern drug design. The compound’s CAS No. 886500-80-7 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Its applications extend to agrochemicals, where fluorinated derivatives are valued for their pest-resistant properties, a hot topic in sustainable agriculture.

The synthesis of 3-(Trifluoromethoxy)benzamidoxime typically involves multi-step reactions, including nitrile formation followed by hydroxylamine conjugation. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for purity validation, addressing the growing industry focus on quality control in chemical manufacturing. Discussions on platforms like ResearchGate and PubMed often highlight its role in optimizing lead compounds for neurodegenerative and inflammatory diseases, resonating with the public’s interest in brain health and immune system research.

From an industrial perspective, 886500-80-7 is cataloged by major chemical suppliers as a building block for custom synthesis, catering to the rise of contract research organizations (CROs). Its stability under various pH conditions also makes it a candidate for prodrug development, a trending area in biopharmaceuticals. Environmental considerations are equally important; studies on green chemistry methods for its production align with global initiatives to reduce carbon footprints in chemical processes.

In summary, 3-(Trifluoromethoxy)benzamidoxime (CAS No. 886500-80-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, agrochemicals, and material science, making it a compound of enduring interest. As research continues to uncover its potential, this molecule remains a focal point for scientists addressing challenges in healthcare and sustainability.